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Compound of Interest

Compound Name: ATTO 465

Cat. No.: B15556038

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fluorescent dye ATTO 465, with
a particular focus on its significant Stokes shift. The content herein is intended to furnish
researchers, scientists, and drug development professionals with the essential data and
methodologies to effectively integrate ATTO 465 into their experimental designs.

Derived from the well-known dye acriflavin, ATTO 465 is characterized by its strong absorption,
high fluorescence quantum yield, and notable photostability.[1][2] A key feature of ATTO 465 is
its unusually large Stokes shift in agueous solutions, which is the difference between the
wavelength maxima of its absorption and emission spectra.[1][2] This property is highly
advantageous in fluorescence microscopy and other fluorescence-based applications as it
allows for the effective separation of the emitted fluorescence signal from the excitation light,
thereby improving the signal-to-noise ratio.

Photophysical Properties of ATTO 465

The quantitative photophysical characteristics of ATTO 465 are summarized in the table below.
These values are crucial for configuring imaging systems and for quantitative analysis in
fluorescence-based assays.
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Property Value Reference
Excitation Maximum (Aex) 453 nm [3]
Emission Maximum (Aem) 506 nm [3]

Stokes Shift ~53 nm [11[3]

Molar Extinction Coefficient (g)

7.5 x10* M~cm~?

Fluorescence Quantum Yield

(®)

0.75

Fluorescence Lifetime (1)

5.0ns

Understanding the Stokes Shift of ATTO 465

The Stokes shift is a fundamental principle in fluorescence spectroscopy. It arises from the

energy loss that occurs between the absorption of a photon by a fluorophore and the

subsequent emission of a photon of lower energy (longer wavelength). This process can be

visualized as a series of steps involving electronic and vibrational energy levels.
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Prepare Protein Solution Prepare ATTO 465 NHS Ester
(amine-free buffer, pH 8.3) Solution (DMF or DMSO)

N7

Mix Protein and Dye Solutions

:

Incubate for 1 hour
at Room Temperature

:

Purify Labeled Protein
(Gel Filtration)
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Fix and Permeabilize
Cells/Tissue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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